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Compound of Interest

Compound Name: N-Isovaleroylglycine

Cat. No.: B134872

Abstract

This application note presents a detailed and robust liquid chromatography-tandem mass
spectrometry (LC-MS/MS) method for the sensitive and specific quantification of N-
Isovaleroylglycine (IVG) in human urine. N-Isovaleroylglycine is a key biomarker for the
diagnosis and monitoring of Isovaleric Acidemia, an inherited metabolic disorder of leucine
metabolism. The described protocol utilizes a stable isotope-labeled internal standard, solid-
phase extraction for sample clean-up, and ultra-high-performance liquid chromatography
(UPLC) coupled to a triple quadrupole mass spectrometer operating in multiple reaction
monitoring (MRM) mode. This method is suitable for use in clinical research, diagnostics, and
drug development settings.

Introduction

Isovaleric Acidemia is an autosomal recessive inborn error of metabolism caused by a
deficiency of the enzyme isovaleryl-CoA dehydrogenase. This deficiency leads to the
accumulation of isovaleric acid and its metabolites, most notably N-Isovaleroylglycine, which
is excreted in the urine in large amounts.[1][2] The quantitative analysis of urinary N-
Isovaleroylglycine is a primary diagnostic tool for this disorder.[1][3] Traditional methods for
organic acid analysis, such as gas chromatography-mass spectrometry (GC-MS), often require
complex derivatization steps.[4] LC-MS/MS offers a highly sensitive, specific, and high-
throughput alternative for the direct quantification of N-Isovaleroylglycine and other
acylglycines in urine.[3][5][6] This application note provides a comprehensive protocol for the
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quantification of N-Isovaleroylglycine in urine, including detailed sample preparation, LC-
MS/MS parameters, and method validation data.

Experimental
Materials and Reagents

» N-Isovaleroylglycine analytical standard

N-Isovaleroylglycine-d9 (internal standard)[7][8]

LC-MS grade water, acetonitrile, methanol, and formic acid

Oasis HLB 1 cc/30 mg Solid-Phase Extraction (SPE) cartridges

Human urine (drug-free, for calibration standards and quality controls)

Instrumentation

o Waters ACQUITY UPLC I-Class System or equivalent
e Waters Xevo TQ-S micro Triple Quadrupole Mass Spectrometer or equivalent

e Waters ACQUITY UPLC BEH C18 column (1.7 pm, 2.1 x 100 mm)

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the metabolic pathway leading to the formation of N-
Isovaleroylglycine and the analytical workflow for its quantification.
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LC-MS/MS Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b134872?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

